Cas no 899742-32-6 (9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899742-32-6
• MF: C₂₀H₁₇N₅O₄
• MW: 391.380083799362
• CID: 5487077
• Update Time: 2025-06-23

9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• JDNLNJFWDUQNJI-UHFFFAOYSA-N
• 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H17N5O4/c1-2-29-14-10-6-4-8-12(14)25-19-16(23-20(25)28)15(17(21)27)22-18(24-19)11-7-3-5-9-13(11)26/h3-10,22H,2H2,1H3,(H2,21,27)(H,23,28)/b18-11+
• InChI Key： NXYCGKCCDTXIAV-WOJGMQOQSA-N
• SMILES： N1C2C(=N/C(=C3/C(=O)C=CC=C/3)/NC=2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

Additional information on 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899742-32-6)

9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, with the CAS number 899742-32-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the purine family and is characterized by its unique structural features, which include a substituted purine core and functional groups that confer specific biological activities.

The chemical structure of 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide consists of a purine ring system with multiple substituents. The presence of a 2-hydroxyphenyl group and a 2-ethoxyphenyl group at specific positions on the purine ring imparts distinct physicochemical properties to the molecule. These properties are crucial for its potential therapeutic applications and have been the focus of numerous studies in recent years.

Recent research has highlighted the potential of 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide as a promising lead compound for the development of novel drugs. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a valuable candidate for further investigation. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and cell proliferation.

In the context of anti-inflammatory activity, 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is thought to occur through the regulation of nuclear factor-kappa B (NF-kB) signaling, a central mediator of inflammatory responses. Preclinical studies have demonstrated that treatment with this compound can significantly reduce inflammation in animal models of arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has also shown promising anti-cancer effects. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity appears to involve the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings suggest that 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has also been extensively studied. Data from in vitro and in vivo experiments indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings.

In terms of safety, preclinical toxicology studies have shown that 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 9-(2-ethoxyphenyl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide extend beyond its direct therapeutic uses. Its unique chemical structure and biological activities make it an excellent tool for studying purinergic signaling pathways and their role in various diseases. Researchers are using this compound to gain insights into the molecular mechanisms underlying inflammation and cancer, which could lead to the discovery of new targets for drug development.

In conclusion, 9-(2-Ethoxyphenyl)-2-(2-Hydroxyphenyl)-8-Oxo-octahydropyrimido[1',5':4',5]imidazo[1',5'-a]pyrrolo[3',4':3,4]pyrazinone Carboxamide, CAS No. 899742–34–0 (corrected CAS number), represents a promising molecule with significant potential in both basic research and drug development. Its unique structural features and biological activities make it an important candidate for further investigation and optimization as a therapeutic agent for inflammatory diseases and cancer.